Cas no 25368-54-1 (2-Octanone, 8-hydroxy-)

2-Octanone, 8-hydroxy-, is a ketone-alcohol compound with the molecular formula C8H16O2. It features both a carbonyl group and a hydroxyl group, making it a versatile intermediate in organic synthesis. The compound is particularly valued for its role in the production of fragrances, flavors, and pharmaceuticals due to its balanced reactivity and structural properties. Its hydroxyl group enhances solubility in polar solvents, while the ketone moiety allows for further functionalization. This dual functionality makes it useful in reactions such as reductions, oxidations, and condensations. The compound is typically characterized by its clear to pale-yellow appearance and moderate volatility, ensuring ease of handling in laboratory and industrial settings.

2-Octanone, 8-hydroxy- structure

Product Name:2-Octanone, 8-hydroxy-

CAS No:25368-54-1

MF:C₈H₁₆O₂

MW:144.211442947388

CID:1422549

PubChem ID:537397

Update Time:2025-06-27

2-Octanone, 8-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 2-Octanone, 8-hydroxy-
- 1-hydroxy-7-octanone
- DB-118913
- 6Y4L7Y8EM6
- DTXSID201016026
- AKOS017982694
- 8-Hydroxy-2-octanone
- UNII-6Y4L7Y8EM6
- AT41915
- 8-hydroxyoctan-2-one
- UMDPPTMXBUCHCM-UHFFFAOYSA-N
- 8-hydroxy-octan-2-one
- 25368-54-1
- SCHEMBL2525609
- Inchi： 1S/C8H16O2/c1-8(10)6-4-2-3-5-7-9/h9H,2-7H2,1H3
- InChI Key： UMDPPTMXBUCHCM-UHFFFAOYSA-N
- SMILES： OCCCCCCC(C)=O

Computed Properties

Exact Mass: 144.11508
Monoisotopic Mass: 144.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 89.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

2-Octanone, 8-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-345919-1.0g	8-hydroxyoctan-2-one	25368-54-1	1.0g	$739.0	2023-02-22
Enamine	EN300-345919-2.5g	8-hydroxyoctan-2-one	25368-54-1	2.5g	$1531.0	2023-02-22
Enamine	EN300-345919-5.0g	8-hydroxyoctan-2-one	25368-54-1	5.0g	$1939.0	2023-02-22
Enamine	EN300-345919-10.0g	8-hydroxyoctan-2-one	25368-54-1	10.0g	$2438.0	2023-02-22